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Compound of Interest

Compound Name: 5,5'-Methylenebis(2-aminophenol)

Cat. No.: B1607468

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling 5,5'-
Methylenebis(2-aminophenol) (CAS No: 22428-30-4), a chemical building block used in the
synthesis of high-performance polymers.[1] Due to the absence of a specific, publicly available
Safety Data Sheet (SDS) for this compound, the following guidance is based on safety
protocols for structurally related aromatic amines and general principles of laboratory safety.
Aromatic amines as a class are known for their potential toxicity, including carcinogenicity and
mutagenicity, and are readily absorbed through the skin.[2]

Hazard Identification and Personal Protective
Equipment (PPE)

5,5'-Methylenebis(2-aminophenol) is a solid, and like related aromatic amines, it should be
handled with care to avoid inhalation of dust and direct contact with skin and eyes.[3] The
primary hazards associated with similar compounds are acute toxicity if swallowed or inhaled,
and suspected mutagenicity.[3]

Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Hand Protection

Chemically resistant gloves
(e.g., Nitrile, Neoprene).
Inspect gloves for tears or

holes before and during use.

Aromatic amines can be
absorbed through the skin.[2]

Eye and Face Protection

Tightly fitting safety goggles or
a face shield.[4]

To protect against splashes

and airborne particles.

Skin and Body Protection

Laboratory coat, long pants,
and closed-toe shoes.
Consider a chemical-resistant

apron for larger quantities.

To prevent skin contact with

the chemical.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood.[3][5] If
significant dust is generated, a
NIOSH-approved respirator
with a particulate filter may be

necessary.

To prevent inhalation of

harmful dust.

Operational Plan for Handling

A systematic approach is crucial when working with potentially hazardous chemicals. The

following workflow outlines the key steps for safely handling 5,5'-Methylenebis(2-

aminophenol) in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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